Cas no 1539003-47-8 (N4-Ethyl-N6,2-dimethylpyrimidine-4,6-diamine)

• Product Name: N4-Ethyl-N6,2-dimethylpyrimidine-4,6-diamine
• CAS No: 1539003-47-8
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5047898
• Update Time: 2025-10-18

N4-Ethyl-N6,2-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-ethyl-N6,2-dimethylpyrimidine-4,6-diamine
• 4-N-ethyl-6-N,2-dimethylpyrimidine-4,6-diamine
• N4-Ethyl-N6,2-dimethylpyrimidine-4,6-diamine

• Inchi： 1S/C8H14N4/c1-4-10-8-5-7(9-3)11-6(2)12-8/h5H,4H2,1-3H3,(H2,9,10,11,12)
• InChI Key： FXGUELAYDBEFEU-UHFFFAOYSA-N
• SMILES： N(CC)C1C=C(NC)N=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Additional information on N4-Ethyl-N6,2-dimethylpyrimidine-4,6-diamine

N4-Ethyl-N6,2-Dimethylpyrimidine-4,6-Diamine: A Comprehensive Overview

The compound N4-Ethyl-N6,2-Dimethylpyrimidine-4,6-Diamine, identified by the CAS number 1539003-47-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrimidine derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrimidine ring system with specific substituents at positions 2, 4, and 6. These substituents include ethyl and methyl groups, which influence its chemical reactivity and biological activity.

Recent studies have highlighted the potential of N4-Ethyl-N6,2-Dimethylpyrimidine-4,6-Diamine as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the development of high-performance polymers and organic semiconductors. The presence of nitrogen atoms in the pyrimidine ring contributes to its ability to form strong intermolecular interactions, making it a valuable building block in materials science.

In the pharmaceutical industry, this compound has been investigated for its potential as an intermediate in drug synthesis. Its unique structure allows for functionalization at multiple sites, enabling the creation of bioactive molecules with tailored properties. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can exhibit promising anti-inflammatory and antioxidant activities.

The synthesis of N4-Ethyl-N6,2-Dimethylpyrimidine-4,6-Diamine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine derivative. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have been employed to optimize this synthesis pathway.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like N4-Ethyl-N6,2-Dimethylpyrimidine-4,6-Diamine. Researchers are exploring its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These studies are crucial for ensuring that its use in various applications aligns with sustainability goals and regulatory requirements.

In conclusion, N4-Ethyl-N6,2-Dimethylpyrimidine-4,6-Diamine stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for scientists and engineers seeking innovative solutions in drug discovery and materials development. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing modern science and technology.